Cas no 156692-78-3 (Acetic acid, [(4-methylphenyl)thio]-, 5-(1-piperidinylsulfonyl)-8-quinolinylester)

• Product Name: Acetic acid, [(4-methylphenyl)thio]-, 5-(1-piperidinylsulfonyl)-8-quinolinylester
• CAS No: 156692-78-3
• MF: C₂₃H₂₄N₂O₄S₂
• MW: 456.577663421631
• CID: 1332172
• Update Time: 2024-08-18

Acetic acid, [(4-methylphenyl)thio]-, 5-(1-piperidinylsulfonyl)-8-quinolinylester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(4-methylphenyl)thio]-, 5-(1-piperidinylsulfonyl)-8-quinolinylester
• Acetic acid, 2-[(4-methylphenyl)thio]-, 5-(1-piperidinylsulfonyl)-8-quinolinyl ester

• Inchi： 1S/C23H24N2O4S2/c1-17-7-9-18(10-8-17)30-16-22(26)29-20-11-12-21(19-6-5-13-24-23(19)20)31(27,28)25-14-3-2-4-15-25/h5-13H,2-4,14-16H2,1H3
• InChI Key： SFXAFBRKUUOKNT-UHFFFAOYSA-N
• SMILES： C(OC1=C2C(=C(S(N3CCCCC3)(=O)=O)C=C1)C=CC=N2)(=O)CSC1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 456.11792

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 640.3±65.0 °C(Predicted)
• PSA: 76.57
• pka: 0.91±0.29(Predicted)